N-(2-methoxyphenethyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(2-methoxyphenyl)ethyl]-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H26N4O3/c1-23-19(25)10-9-18(22-23)24-13-5-7-16(14-24)20(26)21-12-11-15-6-3-4-8-17(15)27-2/h3-4,6,8-10,16H,5,7,11-14H2,1-2H3,(H,21,26)
• InChI Key: JQIRXZIRWZRIDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)N2CCCC(C2)C(=O)NCCC3=CC=CC=C3OC
• Molecular Formula: C20H26N4O3
• Molecular Weight: 370.4 g/mol
• CAS No.: 1396767-22-8

Description

N-(2-methoxyphenethyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Drug Discovery

The synthesis of novel heterocyclic compounds derived from similar structures demonstrates the chemical versatility and potential pharmacological applications of these molecules. For example, compounds synthesized from related chemical structures have been explored for their anti-inflammatory and analgesic properties, indicating a potential application in drug discovery for treatment of pain and inflammation (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Activity

Some derivatives have been shown to possess antimicrobial activity, which could imply that N-(2-methoxyphenethyl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-3-carboxamide might be useful in the development of new antimicrobial agents. A study found certain compounds selectively killing bacterial persisters without affecting normal antibiotic-sensitive cells, suggesting a novel approach to tackling antibiotic resistance (Jun-Seob Kim et al., 2011).

Antiprotozoal Agents

Research on dicationic imidazo[1,2-a]pyridines and related structures has highlighted their potential as antiprotozoal agents. This suggests that similar compounds, including this compound, could be explored for their efficacy against protozoan infections (Mohamed A. Ismail et al., 2004).

Cancer Research

Compounds with related structures have been evaluated for their antiproliferative activity against cancer cell lines, offering a basis for the exploration of this compound in oncological research (F. Berardi et al., 2005).

Chemical Synthesis and Modification

Studies on the synthesis and thermal rearrangement of related compounds provide insights into the chemical properties and potential reactivity of this compound. This knowledge could be useful for designing synthetic routes and modifications to explore new applications of the molecule (V. V. Dovlatyan et al., 2010).